2-imidazo[2,1-b][1,3]thiazol-6-yl-N-[2-(1H-indol-3-yl)ethyl]acetamide

• IUPAC Name: 2-imidazo[2,1-b][1,3]thiazol-6-yl-N-[2-(1H-indol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C17H16N4OS/c22-16(9-13-11-21-7-8-23-17(21)20-13)18-6-5-12-10-19-15-4-2-1-3-14(12)15/h1-4,7-8,10-11,19H,5-6,9H2,(H,18,22)
• InChI Key: SJJABLRRBMYGMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=O)CC3=CN4C=CSC4=N3
• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol

Description

2-imidazo[2,1-b][1,3]thiazol-6-yl-N-[2-(1H-indol-3-yl)ethyl]acetamide, commonly known as ITA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. ITA is a small molecule that exhibits a unique structure and possesses several interesting properties that make it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of ITA is not fully understood, but several studies have suggested that it exerts its effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the MAPK/ERK pathway, and the NF-κB pathway. ITA has also been shown to induce apoptosis in cancer cells by activating the intrinsic pathway and inhibiting the anti-apoptotic proteins.
Biochemical and physiological effects:
ITA has been found to exhibit several biochemical and physiological effects, including anti-inflammatory, antioxidant, and antiangiogenic properties. ITA has also been shown to inhibit cell proliferation and induce cell cycle arrest in cancer cells.

Advantages and Limitations for Lab Experiments

ITA exhibits several advantages for laboratory experiments, including its high potency and selectivity, as well as its ability to penetrate the blood-brain barrier. However, ITA also has some limitations, including its poor solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

ITA has shown promising results in various preclinical studies, and several future directions can be pursued to further investigate its potential applications. These include:
1. Development of ITA derivatives with improved pharmacokinetic properties and reduced toxicity.
2. Exploration of the synergistic effects of ITA in combination with other chemotherapeutic agents.
3. Investigation of the potential applications of ITA in other diseases, such as cardiovascular diseases and metabolic disorders.
4. Elucidation of the exact mechanism of action of ITA and its downstream signaling pathways.
5. Development of novel drug delivery systems for ITA to enhance its bioavailability and efficacy.
In conclusion, ITA is a promising chemical compound that exhibits several interesting properties and potential applications in various fields. Further research is needed to fully understand its mechanism of action and explore its potential applications in the treatment of various diseases.

Synthesis Methods

ITA can be synthesized using various methods, including the reaction of 2-aminothiazole with 2-(1H-indol-3-yl)ethylamine, followed by acetylation with acetic anhydride. The reaction can be carried out under mild conditions, and the yield of the product is generally high.

Scientific Research Applications

ITA has been extensively studied for its potential applications in various fields, including cancer therapy, neurological disorders, and infectious diseases. Several studies have demonstrated that ITA exhibits potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. ITA has also been shown to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, ITA has been found to exhibit antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli.